Cas no 885268-81-5 (3-(ethylsulfanyl)phenylmethanamine)

• Product Name: 3-(ethylsulfanyl)phenylmethanamine
• CAS No: 885268-81-5
• MF: C₉H₁₃NS
• MW: 167.27122092247
• MDL: MFCD08234489
• CID: 710635
• PubChem ID: 55252990
• Update Time: 2025-11-02

3-(ethylsulfanyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3-(Ethylthio)phenyl)methanamine
• (3-ethylsulfanylphenyl)methanamine
• Benzenemethanamine,3-(ethylthio)-
• MAGNESIUMSTANNATE
• EN300-220289
• 1-[3-(Ethylsulfanyl)phenyl]methanamine
• 885268-81-5
• CS-0239874
• AKOS006286237
• [3-(ethylsulfanyl)phenyl]methanamine
• DTXSID50716962
• 3-(ethylsulfanyl)phenylmethanamine

• MDL： MFCD08234489
• Inchi： 1S/C9H13NS/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6H,2,7,10H2,1H3
• InChI Key： BHSXLOMVDSFFHO-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 277.7±23.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(ethylsulfanyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(ethylsulfanyl)phenylmethanamine

Comprehensive Guide to 3-(ethylsulfanyl)phenylmethanamine (CAS No. 885268-81-5): Properties, Applications, and Market Insights

3-(ethylsulfanyl)phenylmethanamine (CAS No. 885268-81-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique ethylsulfanyl and phenylmethanamine functional groups, offers versatile applications due to its chemical reactivity and structural properties. In this article, we delve into its molecular characteristics, synthesis methods, industrial uses, and emerging trends to provide a holistic understanding of this compound.

The molecular formula of 3-(ethylsulfanyl)phenylmethanamine is C₉H₁₃NS, with a molecular weight of 167.27 g/mol. Its structure features a benzene ring substituted with an ethylsulfanyl group at the 3-position and an aminomethyl group, making it a valuable intermediate in organic synthesis. Researchers often explore its potential in drug discovery, particularly in the development of central nervous system (CNS) targeting agents, owing to its ability to cross the blood-brain barrier.

One of the most searched questions about 3-(ethylsulfanyl)phenylmethanamine is its role in pharmaceutical intermediates. Recent studies highlight its utility in synthesizing novel antidepressants and neuroprotective agents, aligning with the growing demand for mental health therapeutics. Additionally, its ethylsulfanyl moiety contributes to enhanced solubility and bioavailability, a key consideration in modern drug design.

Beyond pharmaceuticals, 3-(ethylsulfanyl)phenylmethanamine finds applications in agrochemical formulations. Its derivatives are investigated for their potential as pesticide synergists, leveraging the sulfur-containing group to improve efficacy. With the global push toward sustainable agriculture, this compound is gaining traction as a candidate for eco-friendly crop protection solutions.

From a market perspective, the demand for 3-(ethylsulfanyl)phenylmethanamine is projected to rise, driven by advancements in precision medicine and green chemistry. Analysts note its increasing adoption in high-throughput screening libraries and combinatorial chemistry, reflecting its relevance in cutting-edge research. Suppliers are also focusing on scalable synthesis methods to meet industrial needs while maintaining cost efficiency.

In summary, 3-(ethylsulfanyl)phenylmethanamine (CAS No. 885268-81-5) stands out as a multifaceted compound with promising applications across diverse sectors. Its unique chemical profile, combined with evolving market trends, positions it as a molecule of interest for researchers and industries alike. Future explorations may uncover further innovative uses, solidifying its role in scientific and commercial advancements.